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Compound of Interest

Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992

Ethylaluminum Dichloride: A Comprehensive
Technical Guide

CAS Number: 563-43-9

This technical guide provides an in-depth overview of ethylaluminum dichloride (EADC), a
versatile organoaluminum compound widely utilized in chemical synthesis and catalysis. This
document is intended for researchers, scientists, and professionals in drug development and
related fields, offering detailed information on its chemical properties, molecular structure, and
key applications, including experimental protocols.

Core Chemical and Physical Properties

Ethylaluminum dichloride is a colorless to pale yellow liquid or solid, depending on the
temperature. It is a highly reactive and pyrophoric compound, igniting spontaneously in air and
reacting violently with water.[1][2][3][4] It is soluble in aromatic and saturated aliphatic and
cycloaliphatic hydrocarbons.[2]

The following table summarizes the key quantitative data for ethylaluminum dichloride:
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Property Value Source
Molecular Formula C2HsAICI2 [41516171
Molecular Weight 126.95 g/mol [7]

CAS Number 563-43-9 [516]1[7]
Appearance C.:ok')rless. to pale yellow ClAI5]6]
liquid/solid
Melting Point 32°C (90 °F) [3][5]
Boiling Point 194 °C (381 °F) at 760 mmHg [1][5]
Density 1.227 g/cm3 at 35 °C (95 °F) [1][5]

Vapor Pressure

7.0 hPa at 60 °C

[6]

16.0 hPa at 80 °C 6]
40 hPa at 100 °C 6]
92 hPa at 120 °C 6]

Viscosity

2.3 mPa-s at 30 °C

[6]

1.9 mPa-s at 40 °C

[6]

3.7 mPa-s at 50 °C

[6]

Heat of Hydrolysis

2806 kJ/kg at 25 °C

[6]

Heat of Vaporization

164 kJ/kg at 1 bar

[6]

Specific Heat

1.23 J/lg-K at 25 °C

[6]

Molecular Structure

In the condensed phase and in non-coordinating solvents, ethylaluminum dichloride exists
predominantly as a dimer with the formula (C2HsAICI2)2.[4][5][8] The structure consists of two
aluminum centers bridged by two chlorine atoms. This dimeric structure features a four-
membered ring of alternating aluminum and chlorine atoms. Each aluminum atom is
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tetrahedrally coordinated, bonded to an ethyl group, a terminal chlorine atom, and two bridging
chlorine atoms.[4][8]

Ethylaluminum Dichloride Dimer

Cl

7\

Cl Cl

Click to download full resolution via product page

Caption: Dimeric structure of ethylaluminum dichloride.

Experimental Protocols

Ethylaluminum dichloride is a key reagent and catalyst in various organic transformations.
Below are detailed methodologies for some of its significant applications.

Lewis Acid-Promoted [2+2] Cycloaddition

This protocol details the use of ethylaluminum dichloride as a Lewis acid to promote the
cycloaddition of a ketene with an alkene. The following is adapted from a procedure published
in Organic Syntheses.[9]

Reaction Scheme: Diphenylketene + Cyclopentene --(EtAICI2)--> 7,7-
Diphenylbicyclo[3.2.0]heptan-6-one
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Materials:

Diphenylacetyl chloride

e Triethylamine

e Cyclopentene

o Ethylaluminum dichloride (1 M solution in hexanes)
e Anhydrous dichloromethane

o Diethyl ether

e Hexanes

» Deionized water

e 3 M NaOH

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate
Procedure:

e Preparation of the Reaction Flask: A 250 mL three-necked round-bottom flask equipped with
a magnetic stir bar, a rubber septum, and a reflux condenser is oven-dried and flushed with
nitrogen.

» Generation of Diphenylketene: To the flask, add diphenylacetyl chloride (e.g., 9.23 g, 40.0
mmol) and anhydrous dichloromethane (100 mL). Cool the solution to 0 °C in an ice bath.
Add triethylamine (e.g., 5.6 mL, 40.0 mmol) dropwise via syringe over 10 minutes. The
solution will turn a canary yellow color, and a white solid (triethylammonium chloride) will
precipitate. Stir the reaction mixture at 0 °C for 30 minutes.

e Cycloaddition: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Add
cyclopentene (e.g., 7.0 mL, 79.2 mmol) dropwise.
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Addition of Ethylaluminum Dichloride: In a separate, dry, nitrogen-flushed addition funnel,
place the ethylaluminum dichloride solution in hexanes (e.g., 95.0 mL, 95.0 mmol). Add
the ethylaluminum dichloride solution dropwise to the reaction mixture over approximately
50 minutes, maintaining the temperature at -78 °C. The mixture will become a dark red/black
color.

Reaction Time: Stir the reaction mixture at -78 °C for an additional hour after the addition is
complete.

Quenching: Quench the reaction by slowly adding triethylamine (5 mL) down the walls of the
flask, followed by the dropwise addition of deionized water (20 mL) over 15 minutes.

Workup: Remove the cooling bath and allow the reaction to warm to room temperature. Add
diethyl ether (100 mL) and 1 M HCI (100 mL). Transfer the mixture to a separatory funnel,
separate the layers, and extract the aqueous layer with dichloromethane. Combine the
organic layers, wash with saturated sodium bicarbonate solution, and dry over anhydrous
magnesium sulfate.

Purification: Filter the drying agent and concentrate the solution under reduced pressure.
The crude product can be purified by column chromatography on silica gel using a mixture of
ethyl acetate and hexanes as the eluent.
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Caption: Workflow for the [2+2] cycloaddition reaction.
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Ziegler-Natta Polymerization

Ethylaluminum dichloride is a crucial component in Ziegler-Natta catalyst systems for the
polymerization of olefins. It often acts as a co-catalyst and can be involved in the preparation of
the solid catalyst support.[10][11][12]

General Principle: A typical Ziegler-Natta catalyst system consists of a transition metal
compound (e.g., titanium tetrachloride) and an organoaluminum compound (the co-catalyst).
The preparation of the catalyst often involves the reaction of a magnesium compound with an
aluminum alkyl halide to form a magnesium chloride support, which is then treated with the
titanium compound.

Example of Catalyst Preparation (lllustrative):

e Support Preparation: A magnesium hydrocarbyloxy compound is reacted with a chlorinating
agent, such as ethylaluminum dichloride, in a non-polar hydrocarbon solvent. This reaction
produces a solution containing a magnesium-aluminum complex.[13]

e Impregnation: The resulting solution is then used to impregnate a porous particulate support
material, such as silica.

» Titanation: The impregnated support is then treated with a chlorine-containing tetravalent
titanium compound, like titanium tetrachloride.

o Activation: The final solid catalyst is then used in the polymerization reaction in conjunction
with a co-catalyst, which can be an aluminum alkyl such as triethylaluminum.

The specific ratios of reactants, reaction times, and temperatures are critical for the catalyst's
activity and the properties of the resulting polymer and are often proprietary.

Friedel-Crafts Acylation

Ethylaluminum dichloride can be used as a Lewis acid catalyst in Friedel-Crafts acylation
reactions, particularly for the acylation of alkenes.[14]

General Reaction: Alkene + Acyl Halide --(EtAICI2)--> a,B-Unsaturated Ketone

lllustrative Procedure:
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» Reaction Setup: A solution of the alkene in an inert solvent (e.g., dichloromethane) is
prepared in a dry, nitrogen-flushed reaction vessel and cooled to a low temperature (e.g., -78
°Cto 0 °C).

o Catalyst Addition: Ethylaluminum dichloride is added to the alkene solution.
o Acyl Halide Addition: The acyl halide is added dropwise to the reaction mixture.

o Reaction and Workup: The reaction is stirred for a specified time at the low temperature and
then quenched with water or a dilute acid. The product is extracted with an organic solvent,
and the organic layer is washed, dried, and concentrated. The product is then purified,
typically by chromatography or distillation.

The use of ethylaluminum dichloride in these reactions can offer advantages in terms of
reactivity and selectivity compared to other Lewis acids.[14][15]

Safety and Handling

Ethylaluminum dichloride is a hazardous substance that requires special handling
procedures.

e Pyrophoric: It ignites spontaneously upon contact with air.[1][2][3][4]

o Water Reactive: It reacts violently with water, releasing flammable ethane gas and corrosive
hydrogen chloride fumes.[1][2][3][4]

o Corrosive: It can cause severe burns to the skin and eyes.[5]

All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) in a
well-ventilated fume hood. Appropriate personal protective equipment, including flame-
retardant laboratory coats, safety glasses, and chemical-resistant gloves, must be worn.[9]
Storage should be in a cool, dry place away from sources of ignition and incompatible
materials.[6]

This guide provides a foundational understanding of ethylaluminum dichloride for scientific
and research applications. For specific experimental applications, it is crucial to consult the
primary literature and relevant safety data sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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